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Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and application data for the
characterization of VP-U-6 oligonucleotides using liquid chromatography-mass spectrometry
(LC-MS).

Introduction

Oligonucleotide therapeutics represent a rapidly growing class of drugs designed to modulate
gene expression at the RNA level.[1] VP-U-6 is a novel synthetic antisense oligonucleotide
(ASO) with a phosphorothioate-modified backbone designed to enhance nuclease resistance
and cellular uptake. Accurate characterization of its primary structure and purity is critical for
ensuring its safety and efficacy. Mass spectrometry is an indispensable tool for the precise
mass determination and sequence verification of synthetic oligonucleotides.[2][3]

This application note outlines a robust workflow for the analysis of VP-U-6 oligos using ion-
pairing reversed-phase liquid chromatography coupled with high-resolution mass spectrometry
(IP-RP-LC-MS).
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Experimental Workflow

The overall experimental workflow for the mass spectrometry analysis of VP-U-6 oligos is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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